molecular formula C9H8FNO3 B14817024 5-Cyclopropoxy-4-fluoronicotinic acid

5-Cyclopropoxy-4-fluoronicotinic acid

Cat. No.: B14817024
M. Wt: 197.16 g/mol
InChI Key: GLHDXQAXVACQDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-4-fluoronicotinic acid is a nicotinic acid derivative featuring a pyridine ring substituted with a fluorine atom at position 4 and a cyclopropoxy group at position 5, along with a carboxylic acid functional group at position 2. This compound is of interest in medicinal chemistry and agrochemical research due to the unique electronic and steric effects imparted by its substituents. The fluorine atom, a strong electron-withdrawing group, enhances the acidity of the carboxylic acid moiety and may improve metabolic stability.

Properties

Molecular Formula

C9H8FNO3

Molecular Weight

197.16 g/mol

IUPAC Name

5-cyclopropyloxy-4-fluoropyridine-3-carboxylic acid

InChI

InChI=1S/C9H8FNO3/c10-8-6(9(12)13)3-11-4-7(8)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)

InChI Key

GLHDXQAXVACQDB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C(=CN=C2)C(=O)O)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction , which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl or heteroaryl boronic acid with an aryl or heteroaryl halide in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production methods for 5-Cyclopropoxy-4-fluoronicotinic acid would likely involve optimization of the Suzuki–Miyaura coupling reaction to ensure high yield and purity. This could include the use of specific palladium catalysts and bases, as well as controlled reaction conditions such as temperature and solvent choice .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-fluoronicotinic acid can undergo various chemical reactions, including:

    Reduction: The removal of oxygen atoms or the addition of hydrogen atoms.

    Substitution: The replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce various functional groups, such as halides, alkyl groups, or aryl groups .

Scientific Research Applications

5-Cyclopropoxy-4-fluoronicotinic acid has several scientific research applications:

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-fluoronicotinic acid involves its interaction with specific molecular targets and pathways. While detailed studies on its mechanism are limited, it is likely to interact with enzymes and receptors involved in metabolic pathways, similar to other nicotinic acid derivatives. These interactions can lead to various biological effects, such as modulation of enzyme activity or receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 5-cyclopropoxy-4-fluoronicotinic acid can be contextualized by comparing it to analogs, such as 2-chloro-6-methylpyrimidine-4-carboxylic acid (CAS: 89581-58-8), a pyrimidine-based compound documented in Safety Data Sheets (SDS) . Below is a detailed analysis:

Structural Differences and Implications

Parameter 5-Cyclopropoxy-4-fluoronicotinic Acid 2-Chloro-6-methylpyrimidine-4-carboxylic Acid
Core Heterocycle Pyridine (nicotinic acid backbone) Pyrimidine (two nitrogen atoms in the ring)
Substituents -F (position 4), -O-cyclopropane (position 5) -Cl (position 2), -CH₃ (position 6)
Functional Groups Carboxylic acid (position 2) Carboxylic acid (position 4)
Electronic Effects Fluorine enhances acidity and electron withdrawal Chlorine offers moderate electron withdrawal; methyl is electron-donating
Steric Effects Cyclopropoxy group introduces significant bulk Methyl group provides minimal steric hindrance
Key Observations:

Heterocycle Influence: The pyridine core in 5-cyclopropoxy-4-fluoronicotinic acid has one nitrogen atom, whereas pyrimidine in 2-chloro-6-methylpyrimidine-4-carboxylic acid has two.

Substituent Reactivity : The fluorine atom in the nicotinic acid derivative likely increases the compound’s stability against oxidative metabolism compared to the chlorine in the pyrimidine analog. The cyclopropoxy group may reduce rotational freedom, affecting conformational adaptability in binding pockets.

Acidity : The carboxylic acid group in both compounds is influenced by adjacent substituents. Fluorine’s electron-withdrawing nature in the nicotinic acid derivative could lower the pKa of the -COOH group relative to the pyrimidine compound, where chlorine’s weaker withdrawal and methyl’s donation may result in a higher pKa.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.